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Compound of Interest

Compound Name: Methyl 1h-indazole-6-carboxylate

Cat. No.: B061901

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of Methyl 1H-indazole-6-carboxylate, based on available safety data for structurally
similar compounds.

Hazard Identification and Safety Data

While a specific Safety Data Sheet (SDS) for Methyl 1H-indazole-6-carboxylate was not
identified, the hazard profile can be inferred from related indazole derivatives. This information
Is critical for implementing appropriate safety measures during handling and disposal.
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Hazard Classification

Description

Precautionary Statements

Acute Toxicity, Oral (Category
4)

Harmful if swallowed.[1][2]

Do not eat, drink or smoke
when using this product. Rinse
mouth. If swallowed, call a

poison center or doctor.[3]

Skin Corrosion/Irritation

(Category 2)

Causes skin irritation.[2]

Wear protective gloves. If skin
irritation occurs, get medical
advice/attention. Take off
contaminated clothing and

wash it before reuse.[3][4]

Serious Eye Damage/Eye

Irritation (Category 2A)

Causes serious eye irritation.

[2]

Wear eye protection/face
protection. If in eyes, rinse
cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.[2]

Specific Target Organ Toxicity,
Single Exposure (Respiratory

Tract Irritation) (Category 3)

May cause respiratory

irritation.[2]

Avoid breathing dust. Use only
outdoors or in a well-ventilated
area. If inhaled, remove
person to fresh air and keep

comfortable for breathing.[2][3]

Experimental Protocol: Disposal Procedure

The recommended disposal of Methyl 1H-indazole-6-carboxylate should be treated as

hazardous chemical waste. Adherence to institutional, local, state, and federal regulations is

mandatory.

1. Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves. Inspect them before use.[5]
Eye Protection: Use safety glasses with side shields or chemical safety goggles.[5]

Body Protection: A lab coat is required to prevent skin contact.[5]

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds023377
https://www.angenechemical.com/sds/1007219-73-9.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC910615.pdf
https://www.angenechemical.com/sds/1007219-73-9.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC910615.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10491683&productDescription=1GR+1-Methyl-1H-indazole-3-carboxylic+acid%2C+97%25&countryCode=GB&language=en
https://www.angenechemical.com/sds/1007219-73-9.pdf
https://www.angenechemical.com/sds/1007219-73-9.pdf
https://www.angenechemical.com/sds/1007219-73-9.pdf
https://www.angenechemical.com/sds/1007219-73-9.pdf
https://static.cymitquimica.com/products/54/pdf/sds-PC910615.pdf
https://www.benchchem.com/product/b061901?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_7_Methyl_1H_indazole_3_carboxamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_7_Methyl_1H_indazole_3_carboxamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_7_Methyl_1H_indazole_3_carboxamide_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b061901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved
respirator should be used.[5]

. Waste Collection and Containerization:

Collect waste Methyl 1H-indazole-6-carboxylate and any contaminated materials (e.qg.,
weighing paper, gloves, wipes) in a designated, compatible, and leak-proof container.[5]

The container must be kept securely closed except when adding waste.[5]

Labeling: Clearly label the waste container as "Hazardous Waste" and include the full
chemical name: "Methyl 1H-indazole-6-carboxylate". Note the date of accumulation.[5]

. Storage:

Store the sealed and labeled hazardous waste container in a designated, well-ventilated,
and secure area. This area should be away from incompatible materials and general
laboratory traffic.[5]

It is best practice to use secondary containment to prevent the spread of material in case of
a spill.[5]

. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed professional waste disposal service.[2]

Do not dispose of Methyl 1H-indazole-6-carboxylate down the drain or in regular trash.[6]

. Spill Response:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, sweep up the solid material. Avoid generating dust.[3]

Place the spilled material and any cleanup debris into a labeled hazardous waste container
for disposal.[3]
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¢ Clean the spill area thoroughly.

« If the spill is large or enters a drain, notify your EHS office and local emergency services
immediately.[3]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Methyl 1H-
indazole-6-carboxylate.
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Step 5: Final Disposal
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Caption: Workflow for the proper disposal of Methyl 1H-indazole-6-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methyl-1H-indazole-6-carboxylic acid | Sigma-Aldrich [sigmaaldrich.com]
2. angenechemical.com [angenechemical.com]
3. static.cymitquimica.com [static.cymitquimica.com]
e 4. fishersci.co.uk [fishersci.co.uk]
5. benchchem.com [benchchem.com]
6. chemicalbook.com [chemicalbook.com]

 To cite this document: BenchChem. [Proper Disposal of Methyl 1H-Indazole-6-Carboxylate: A
Safety and Operational Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b061901#methyl-1h-indazole-6-carboxylate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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